Cas no 1311317-70-0 (1-(3-Aminobutyl)pyrrolidin-2-one)

• Product Name: 1-(3-Aminobutyl)pyrrolidin-2-one
• CAS No: 1311317-70-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 2120034
• Update Time: 2025-10-10

1-(3-Aminobutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminobutyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(3-aminobutyl)-
• NE55126
• Z1267773582
• 1-(3-Aminobutyl)pyrrolidin-2-one

• Inchi： 1S/C8H16N2O/c1-7(9)4-6-10-5-2-3-8(10)11/h7H,2-6,9H2,1H3
• InChI Key： RRGXHOSTEPTSLP-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminobutyl)pyrrolidin-2-one

Exploring the Potential of 1-(3-Aminobutyl)pyrrolidin-2-one (CAS No. 1311317-70-0)

1-(3-Aminobutyl)pyrrolidin-2-one, also known by its CAS registry number CAS No. 1311317-70-0, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, presents a wide array of applications in drug development, material science, and beyond. In this article, we delve into the properties, synthesis, and potential uses of this intriguing compound.

The chemical structure of 1-(3-Aminobutyl)pyrrolidin-2-one consists of a pyrrolidinone ring substituted with a 3-aminobutyl group. This substitution introduces both amine and lactam functionalities, which are key to its reactivity and versatility. The pyrrolidinone ring is a five-membered cyclic ketone, which is known for its stability and ability to participate in various chemical reactions. The presence of the amine group further enhances the compound's potential for forming hydrogen bonds and engaging in nucleophilic or electrophilic interactions.

Recent studies have highlighted the importance of pyrrolidinone derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as building blocks for peptide mimetics and bioisosteres. The ability of pyrrolidinone to mimic the backbone of amino acids makes it an attractive candidate for designing bioactive molecules with improved pharmacokinetic properties.

In terms of synthesis, 1-(3-Aminobutyl)pyrrolidin-2-one can be prepared through various methods, including ring-opening reactions and peptide coupling techniques. One common approach involves the reaction of gamma-butyramide with appropriate amines under specific conditions to form the desired product. The choice of synthesis method depends on the starting materials available and the desired purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point that makes it suitable for use in both solid-state and solution-phase reactions. Additionally, its solubility in common organic solvents facilitates its use in various chemical transformations.

Looking ahead, the potential applications of CAS No. 1311317-70-0 are vast. In drug discovery, it could serve as a lead compound for developing new therapeutic agents targeting various diseases. Its role in material science could extend to applications in polymer chemistry or as a precursor for advanced materials with tailored properties.

In conclusion, 1-(3-Aminobutyl)pyrrolidin-2-one, with its unique structure and functional groups, represents a promising compound with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.